Cas no 73027-77-7 (4,6-Dibromonicotinic acid)

• Product Name: 4,6-Dibromonicotinic acid
• CAS No: 73027-77-7
• MF: C₆H₃Br₂NO₂
• MW: 280.901520013809
• MDL: MFCD01859729
• CID: 1026466
• Update Time: 2025-11-02

4,6-Dibromonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 4,6-Dibromonicotinic acid
• 4,6-dibromopyridine-3-carboxylic acid
• QC-8315
• 1337AC
• FCH1333626
• AX8216532
• ST24042622

• MDL： MFCD01859729
• Inchi： 1S/C6H3Br2NO2/c7-4-1-5(8)9-2-3(4)6(10)11/h1-2H,(H,10,11)
• InChI Key： GHQFPXZHIYMGLM-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=CC=1C(=O)O)Br

Computed Properties

• Exact Mass: 278.85300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Topological Polar Surface Area: 50.2

Experimental Properties

• PSA: 50.19000
• LogP: 2.30480

Additional information on 4,6-Dibromonicotinic acid

4,6-Dibromonicotinic Acid (CAS 73027-77-7): Properties, Applications, and Market Insights

4,6-Dibromonicotinic acid (CAS 73027-77-7) is an important brominated nicotinic acid derivative with significant applications in pharmaceutical and chemical research. This compound belongs to the class of halogenated heterocyclic compounds, which are increasingly gaining attention due to their unique chemical properties and versatile applications.

The molecular structure of 4,6-dibromonicotinic acid features a pyridine ring substituted with two bromine atoms at positions 4 and 6, along with a carboxylic acid group at position 3. This specific arrangement contributes to its distinctive reactivity pattern, making it valuable for various synthetic transformations. Researchers particularly value this compound for its role as a building block in medicinal chemistry and as a precursor for more complex molecular architectures.

In recent years, the demand for brominated organic compounds like 4,6-dibromonicotinic acid has grown significantly, driven by their applications in drug discovery and material science. The compound's ability to participate in cross-coupling reactions makes it particularly useful for creating novel pharmaceutical intermediates. Many researchers are searching for "4,6-dibromonicotinic acid synthesis" and "CAS 73027-77-7 applications" as they explore new synthetic pathways.

The physical properties of 4,6-dibromonicotinic acid include a white to off-white crystalline appearance with moderate solubility in common organic solvents. Its stability under normal conditions and well-characterized reactivity profile have made it a reliable reagent in laboratory settings. Analytical techniques such as HPLC analysis of 4,6-dibromonicotinic acid and NMR characterization of brominated nicotinic acids are frequently discussed topics among chemists working with this compound.

One of the most significant applications of CAS 73027-77-7 is in the development of novel pharmaceutical compounds. The pharmaceutical industry has shown increasing interest in "nicotinic acid derivatives in drug design" and "brominated heterocycles for medicinal chemistry". The compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and metabolic disorders.

From a market perspective, the global demand for 4,6-dibromonicotinic acid has been steadily increasing, with major suppliers focusing on improving purity levels and developing more efficient synthesis methods. The compound's price and availability are common search queries, reflecting the practical concerns of researchers and manufacturers. Recent trends show growing interest in "sustainable synthesis of halogenated compounds" and "green chemistry approaches to brominated intermediates".

Quality control is crucial when working with 4,6-dibromonicotinic acid, and many laboratories search for "analytical methods for CAS 73027-77-7" and "purity standards for brominated nicotinic acids". Reputable suppliers typically provide detailed certificates of analysis including information about assay purity, heavy metal content, and residual solvents. The compound's stability under various storage conditions is another frequently researched aspect.

In material science applications, researchers are exploring the use of 4,6-dibromonicotinic acid derivatives in the development of advanced materials. The compound's ability to form coordination complexes and participate in polymerization reactions makes it interesting for creating novel functional materials. Recent publications have investigated its potential in "metal-organic frameworks using brominated ligands" and "conducting polymers from halogenated precursors".

Safety considerations when handling 4,6-dibromonicotinic acid follow standard laboratory practices for organic compounds. While not classified as highly hazardous, proper personal protective equipment and adequate ventilation are recommended. Many safety data sheets emphasize the importance of "proper handling of brominated organic compounds" and "waste disposal procedures for halogenated acids".

The future outlook for 4,6-dibromonicotinic acid appears promising, with ongoing research exploring new applications in various fields. As synthetic methodologies continue to advance, the compound's role as a versatile building block is likely to expand. Current research trends include investigations into "catalytic approaches to brominated heterocycles" and "flow chemistry applications for nicotinic acid derivatives", indicating continued interest in this valuable chemical intermediate.

For researchers seeking detailed technical information, the scientific literature contains numerous studies on 4,6-dibromonicotinic acid properties and applications. Key resources include publications on "structure-activity relationships of brominated pyridines" and "synthetic applications of CAS 73027-77-7". These studies provide valuable insights into the compound's behavior in various chemical environments and its potential for creating novel molecular structures.